1-{[2-(2-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-[[2-(2-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-N-(2-ethylphenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C25H27N5O3/c1-5-18-11-7-9-13-20(18)26-24(31)23-16(3)30(29-28-23)15-21-17(4)33-25(27-21)19-12-8-10-14-22(19)32-6-2/h7-14H,5-6,15H2,1-4H3,(H,26,31)
• InChI Key: FYPABCFNRAFYAO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=C(N(N=N2)CC3=C(OC(=N3)C4=CC=CC=C4OCC)C)C
• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5 g/mol

Description

The compound contains several functional groups including an oxazole ring, a triazole ring, and an amide group. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxazole and triazole rings in separate steps, followed by the coupling of these rings through a carbon-carbon bond. The ethoxyphenyl and ethylphenyl groups would likely be introduced through electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure of the compound can be predicted based on its molecular formula. The presence of the oxazole and triazole rings suggests a planar structure, while the ethoxyphenyl and ethylphenyl groups would add some degree of three-dimensionality.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The oxazole and triazole rings could participate in nucleophilic aromatic substitution reactions, while the amide group could undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. The presence of the oxazole and triazole rings would likely make the compound relatively stable and resistant to hydrolysis. The amide group could potentially form hydrogen bonds, which could influence the compound’s solubility and reactivity.

Scientific Research Applications

Crystal Structure Analysis

The crystal structure of this compound provides valuable insights into its three-dimensional arrangement of atoms. Crystallographic studies reveal details about bond lengths, angles, and intermolecular interactions. Researchers can use this information to understand the compound’s stability, packing, and potential binding sites. . Such studies contribute to drug design, material science, and supramolecular chemistry.

Future Directions

Future research on this compound could involve studying its synthesis, its chemical reactivity, and its potential biological activity. It could also be interesting to study the properties of related compounds, to gain a better understanding of how the structure of the compound influences its properties.